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Compound of Interest

Compound Name: d-Ribose-5-13c

Cat. No.: B15559282 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

isotopically labeled compounds like d-Ribose-5-¹³C is paramount for both laboratory safety and

the integrity of experimental results. While d-Ribose-5-¹³C is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is essential to minimize any

potential risks and prevent contamination.[1]

Personal Protective Equipment (PPE)
The recommended personal protective equipment when handling d-Ribose-5-¹³C is designed to

protect against potential skin and eye irritation, as well as inhalation of dust particles.[2][3]
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PPE Category Item Specifications

Hand Protection Gloves

Powder-free nitrile gloves are

recommended.[4] Change

gloves frequently, especially

after handling the compound.

Body Protection Protective Clothing

A clean lab coat should be

worn to prevent contamination

of personal clothing.

Eye Protection Protective Goggles

Wear safety glasses with side

shields or goggles to protect

against dust particles.

Respiratory Protection
Self-contained breathing

apparatus

Recommended for firefighting

or in situations where

significant dust formation is

unavoidable.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the purity of d-Ribose-5-¹³C

and ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, such as a laminar flow hood, to avoid the formation and

inhalation of dust.

Thoroughly clean the work area and all equipment with 70% ethanol before and after use.

Handle the compound in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly before and after handling, and before breaks.

Storage:

Keep the container tightly closed.
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Store in a cool, dry place away from light and moisture.

Store at room temperature.

Disposal Plan
Dispose of d-Ribose-5-¹³C and any contaminated materials in accordance with federal, state,

and local environmental regulations.

Waste Type Disposal Method

Unused Product
Offer surplus and non-recyclable solutions to a

licensed disposal company.

Contaminated Packaging

Triple rinse (or equivalent) and offer for recycling

or reconditioning. Alternatively, puncture the

packaging to render it unusable and dispose of

it in a sanitary landfill.

General Waste
Dispose of as unused product. Do not let the

product enter drains.

Emergency Procedures
In case of accidental exposure or a spill, follow these first-aid and containment measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration and consult a

physician.

Skin Contact
Wash the affected area with soap and plenty of

water. Consult a physician if irritation persists.

Eye Contact
Flush eyes with water as a precaution for at

least 15 minutes. Consult a physician.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Consult a physician.

In Case of a Spill:

Avoid dust formation.

Sweep or shovel the spilled material into a suitable container for disposal.

Ensure adequate ventilation.

Handling Workflow for d-Ribose-5-¹³C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Gloves, Lab Coat, Goggles)

2. Prepare Workspace
(Clean with 70% Ethanol)

3. Weigh d-Ribose-5-13c
(In Ventilated Hood)

4. Perform Experiment

5. Clean Workspace & Equipment

6. Dispose of Waste
(Follow Regulations)

7. Doff PPE

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling d-Ribose-5-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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